Cas no 2229340-10-5 (3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine)

3-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine is a bicyclic terpene-derived compound featuring a piperidine moiety linked via an ether bridge to a pinane skeleton. Its rigid bicyclic structure enhances steric and electronic stability, making it a valuable intermediate in synthetic organic chemistry, particularly for chiral derivatization and ligand design. The presence of the piperidine group introduces basicity and potential for further functionalization, while the pinane core contributes to lipophilicity and conformational constraints. This compound may find applications in pharmaceutical research, agrochemical development, and asymmetric catalysis due to its stereochemical complexity and modular reactivity. Its well-defined molecular architecture allows for precise structural modifications in target-oriented synthesis.
3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine structure
2229340-10-5 structure
Product Name:3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine
CAS No:2229340-10-5
MF:C14H25NO
MW:223.354404211044
CID:6141872
PubChem ID:165712795
Update Time:2025-05-26

3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine
    • EN300-1810137
    • 2229340-10-5
    • 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine
    • Inchi: 1S/C14H25NO/c1-14(2)10-5-6-13(12(14)8-10)16-11-4-3-7-15-9-11/h10-13,15H,3-9H2,1-2H3
    • InChI Key: ZHMNVONEIZVSMK-UHFFFAOYSA-N
    • SMILES: O(C1CNCCC1)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 223.193614421g/mol
  • Monoisotopic Mass: 223.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3Ų

3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine Pricemore >>

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Additional information on 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine

Comprehensive Overview of 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine (CAS No. 2229340-10-5)

3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine (CAS No. 2229340-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core linked to a bicyclo[3.1.1]heptane moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to modulate biological targets.

The 6,6-dimethylbicyclo[3.1.1]heptane group in this molecule is derived from pinane, a natural terpene, which enhances its lipophilicity and metabolic stability. This makes 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine a promising candidate for developing central nervous system (CNS) therapeutics. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in modern medicine, where novel scaffolds are urgently needed to combat conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's CAS No. 2229340-10-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its structure aligns with the growing demand for fragment-based drug design (FBDD), a strategy that leverages small molecular fragments to optimize drug-like properties. The piperidine ring, a common pharmacophore, further underscores its versatility in creating bioactive molecules.

In agrochemical applications, 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine is explored for its potential as a pesticide intermediate. The bicyclic framework may contribute to enhanced environmental persistence and target specificity, addressing the global need for sustainable crop protection solutions. This aligns with the increasing focus on green chemistry and reduced ecological impact in agriculture.

The compound's physicochemical properties, such as its logP and hydrogen bond acceptors/donors, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are frequently queried in AI-driven drug discovery platforms, where predictive modeling accelerates lead optimization. As the pharmaceutical industry embraces machine learning, compounds like CAS No. 2229340-10-5 serve as valuable datasets for training algorithms.

In conclusion, 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine represents a multifaceted tool for researchers tackling challenges in drug development and agrochemical innovation. Its structural elegance and functional adaptability position it at the forefront of small-molecule research, making it a compound of enduring scientific and commercial interest.

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